Cladosporide A

• Molecular Formula: C25H40O3
• Molecular Weight: 388.6 g/mol
• IUPAC Name: (3S,4R,5R,10S,13R,14R,17R)-3-hydroxy-17-[(2S)-1-hydroxypropan-2-yl]-4,10,13,14-tetramethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-4-carbaldehyde
• InChI: InChI=1S/C25H40O3/c1-16(14-26)17-8-12-25(5)19-6-7-20-22(2,18(19)9-13-24(17,25)4)11-10-21(28)23(20,3)15-27/h15-17,20-21,26,28H,6-14H2,1-5H3/t16-,17-,20-,21+,22-,23-,24-,25+/m1/s1
• InChI Key: IMFPTRFAGTZUCB-KGEWIPHDSA-N
• Isomeric SMILES: C[C@H](CO)[C@H]1CC[C@@]2([C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H]([C@]4(C)C=O)O)C)C)C
• Canonical SMILES: CC(CO)C1CCC2(C1(CCC3=C2CCC4C3(CCC(C4(C)C=O)O)C)C)C
• synonyms: 3beta,22-dihydroxy-23,24,25,26,27-pentanorlanostane-29-al; cladosporide A

Description

Cladosporide A is a natural product found in Cladosporium with data available.

Scientific Research Applications

Antimalarial Agent Cladosporin, a related compound to Cladosporide A, has been recognized for its potent antimalarial properties. It functions as a nanomolar inhibitor of the Plasmodium falciparum lysyl-tRNA synthetase, showing effectiveness against both blood- and liver-stage infections. The biosynthesis of cladosporin in the fungus Cladosporium cladosporioides involves a highly reducing (HR) and a non-reducing (NR) iterative type I polyketide synthase (PKS) pair. Cladosporin's role as a selective inhibitor of protein synthesis in Plasmodium falciparum makes it a significant antimalarial agent (Cochrane et al., 2016); (Hoepfner et al., 2012).

Antifungal Properties Cladosporide A, isolated from Cladosporium sp., exhibits notable antifungal properties, specifically against Aspergillus fumigatus, a human pathogenic filamentous fungus. The unique structure of cladosporide A, a pentanorlanostane derivative, contributes to its inhibitory activity against this fungus (Hosoe et al., 2000).

Biosynthesis and Genetic Studies Studies on Cladosporium cladosporioides, the producing organism of cladosporin and related compounds, have elucidated its genetic diversity and biosynthetic pathways. These studies provide insights into the synthesis and regulation of compounds like Cladosporide A within this fungal genus (Bensch et al., 2010); (Bensch et al., 2012).

Structural Analysis and Derivatives Research on the structural aspects of cladosporin and its derivatives, including Cladosporide A, has led to the synthesis of new analogues and a deeper understanding of their bioactive properties. These studies are crucial for the development of new drugs and therapeutic agents derived from these compounds (Lu et al., 2009); (Fredenhagen et al., 2018).

Inhibitory Mechanism Study Investigations into the mechanism of action of cladosporin and its analogues, including Cladosporide A, have revealed their specific inhibitory effect on Plasmodium falciparum lysyl-tRNA synthetase. Understanding this mechanism is critical for designing targeted antimalarial therapies (Rusch et al., 2019).